molecular formula C7H14N4 B6203477 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine CAS No. 1508743-32-5

3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine

Cat. No. B6203477
CAS RN: 1508743-32-5
M. Wt: 154.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine” is a derivative of 1,2,4-triazole . Triazole derivatives are known to be important active pharmaceutical scaffolds, capable of forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .


Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine”, has been reported in several studies . For instance, one study reported the synthesis of nineteen novel 1,2,4-triazole derivatives . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .


Molecular Structure Analysis

The molecular structure of “3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine” can be analyzed using various techniques such as elemental analysis, IR and NMR spectra, and X-ray diffraction studies . These techniques can provide detailed information about the molecular structure of the compound .


Chemical Reactions Analysis

The chemical reactions involving “3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine” can be complex and varied. For instance, it has been used in the synthesis of mixed ligand coordination compounds . Depending on the conditions, it can provide both N1 and N4 for coordination with ruthenium .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine involves the reaction of 3-methyl-2-butanone with hydrazine hydrate to form 3-methyl-2-butanone hydrazone, which is then reacted with sodium nitrite and hydrochloric acid to form 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one. This intermediate is then reduced with sodium borohydride to form the final product, 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine.", "Starting Materials": [ "3-methyl-2-butanone", "hydrazine hydrate", "sodium nitrite", "hydrochloric acid", "sodium borohydride" ], "Reaction": [ "Step 1: React 3-methyl-2-butanone with hydrazine hydrate in ethanol to form 3-methyl-2-butanone hydrazone.", "Step 2: React 3-methyl-2-butanone hydrazone with sodium nitrite and hydrochloric acid in water to form 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one.", "Step 3: Reduce 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one with sodium borohydride in ethanol to form 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine." ] }

CAS RN

1508743-32-5

Product Name

3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine

Molecular Formula

C7H14N4

Molecular Weight

154.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.